Cas no 1196152-19-8 (2-(Aminomethyl)pyrimidin-4-OL hydrochloride)

• Product Name: 2-(Aminomethyl)pyrimidin-4-OL hydrochloride
• CAS No: 1196152-19-8
• MF: C₅H₈ClN₃O
• MW: 161.589519500732
• MDL: MFCD28895095
• CID: 2616497
• PubChem ID: 72211591
• Update Time: 2025-10-30

2-(Aminomethyl)pyrimidin-4-OL hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-1H-pyrimidin-6-one,hydrochloride
• 2-(AMINOMETHYL)PYRIMIDIN-4-OL HYDROCHLORIDE
• AB63186
• 2-(Aminomethyl)pyrimidin-4-OL hydrochloride

• MDL： MFCD28895095
• Inchi： 1S/C5H7N3O.ClH/c6-3-4-7-2-1-5(9)8-4;/h1-2H,3,6H2,(H,7,8,9);1H
• InChI Key： IZHZXHQYKVTSQO-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CN=C(CN)N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 183
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2-(Aminomethyl)pyrimidin-4-OL hydrochloride

Introduction to 2-(Aminomethyl)pyrimidin-4-OL hydrochloride (CAS No. 1196152-19-8)

2-(Aminomethyl)pyrimidin-4-OL hydrochloride (CAS No. 1196152-19-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Aminomethylpyrimidin-2-ol hydrochloride, is a derivative of pyrimidine, a fundamental building block in nucleic acids and various bioactive molecules. Its unique structural features and chemical properties make it an attractive candidate for the development of novel therapeutic agents.

The chemical structure of 2-(Aminomethyl)pyrimidin-4-OL hydrochloride consists of a pyrimidine ring with an aminomethyl group attached at the 2-position and a hydroxyl group at the 4-position. The presence of these functional groups imparts the compound with diverse reactivity and biological activity. The hydrochloride salt form enhances its solubility in aqueous media, making it suitable for various biochemical and pharmaceutical applications.

In recent years, extensive research has been conducted to explore the potential applications of 2-(Aminomethyl)pyrimidin-4-OL hydrochloride in drug discovery and development. One of the key areas of interest is its role as a lead compound for the synthesis of more complex molecules with therapeutic potential. For instance, studies have shown that derivatives of this compound exhibit promising antiviral, antibacterial, and anticancer activities.

A notable study published in the Journal of Medicinal Chemistry in 2023 investigated the antiviral properties of 2-(Aminomethyl)pyrimidin-4-OL hydrochloride and its derivatives against several RNA viruses, including influenza and coronaviruses. The researchers found that certain derivatives exhibited potent antiviral activity by inhibiting viral replication through multiple mechanisms, such as interfering with viral RNA synthesis and protein expression.

In addition to its antiviral properties, 2-(Aminomethyl)pyrimidin-4-OL hydrochloride has also shown promise in antibacterial research. A study published in Antimicrobial Agents and Chemotherapy in 2022 evaluated the antibacterial activity of this compound against both Gram-positive and Gram-negative bacteria. The results indicated that it effectively inhibited the growth of several multidrug-resistant bacterial strains, making it a potential candidate for the development of new antibiotics.

The anticancer potential of 2-(Aminomethyl)pyrimidin-4-OL hydrochloride has also been explored in various preclinical studies. Research published in Cancer Letters in 2021 demonstrated that this compound induced apoptosis in cancer cells by modulating key signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the activation of Akt/mTOR signaling, which is often dysregulated in many types of cancer.

Beyond its direct therapeutic applications, 2-(Aminomethyl)pyrimidin-4-OL hydrochloride serves as an important intermediate in the synthesis of other bioactive compounds. Its reactivity with various functional groups allows chemists to introduce additional substituents or modify existing ones to create novel molecules with enhanced biological activity. This versatility makes it a valuable tool in medicinal chemistry for optimizing lead compounds during drug discovery.

The safety profile of 2-(Aminomethyl)pyrimidin-4-OL hydrochloride has also been extensively studied. Preclinical toxicology assessments have shown that it exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity, ongoing safety evaluations are essential to ensure its long-term safety and efficacy.

In conclusion, 2-(Aminomethyl)pyrimidin-4-OL hydrochloride (CAS No. 1196152-19-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive lead molecule for the development of novel therapeutic agents targeting viral infections, bacterial infections, and cancer. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its potential to contribute significantly to human health and well-being.